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Introduction

4-Hydroxybenzophenone (4-HBP) is a benzophenone derivative commonly used as a UV filter
in a variety of cosmetic products to protect the skin and the product itself from
photodegradation. Due to its potential endocrine-disrupting properties, regulatory bodies
worldwide have established maximum concentration limits for its use in cosmetics.
Consequently, accurate and reliable quantification of 4-HBP in complex cosmetic matrices is
crucial for ensuring product safety and regulatory compliance.

This application note details a robust and sensitive method for the quantification of 4-
Hydroxybenzophenone in cosmetic creams and lotions using Ultra-High-Performance Liquid
Chromatography coupled with tandem mass spectrometry (UPLC-MS/MS). The use of a
deuterated internal standard, 4-Hydroxybenzophenone-d4 (4-HBP-d4), ensures high
accuracy and precision by compensating for matrix effects and variations during sample
preparation and analysis.
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Experimental Workflow

The overall experimental workflow for the quantification of 4-Hydroxybenzophenone in
cosmetic samples is depicted below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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